Cas no 113518-46-0 (Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)
113518-46-0 structure
Product Name:Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
CAS No:113518-46-0
MF:C21H17N5OS
MW:387.457582235336
CID:218200
PubChem ID:1124619
Update Time:2025-04-19
Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
- N-phenyl-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
- HMS1512P11
- EU-0098583
- 113518-46-0
- ChemDiv3_014069
- Acetamide, N-phenyl-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)-
- DTXSID20150435
- BRN 5146693
- Z20250634
- N-phenyl-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
- 5-((N-Phenylcarbamyl)methylmercapto)-4-phenyl-3-(4-pyridyl)-1,2,4-triazole
- AKOS000568185
- Acetamide, N-phenyl-2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
- N-Phenyl-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)acetamide
-
- Inchi: 1S/C21H17N5OS/c27-19(23-17-7-3-1-4-8-17)15-28-21-25-24-20(16-11-13-22-14-12-16)26(21)18-9-5-2-6-10-18/h1-14H,15H2,(H,23,27)
- InChI Key: DIAXBBNLCLLGBB-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 387.11561
- Monoisotopic Mass: 387.115381
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98
- Surface Charge: 0
- XLogP3: 3.4
Experimental Properties
- Density: 1.3
- Refractive Index: 1.69
- PSA: 72.7
- LogP: 3.4
Acetamide,N-phenyl-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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